methyl 4-nitro-1H-pyrazole-3-carboxylate

• IUPAC Name: methyl 4-nitro-1H-pyrazole-5-carboxylate
• InChI: InChI=1S/C5H5N3O4/c1-12-5(9)4-3(8(10)11)2-6-7-4/h2H,1H3,(H,6,7)
• InChI Key: ARAFBUCGMOKZMI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=NN1)[N+](=O)[O-]
• Molecular Formula: C5H5N3O4
• Molecular Weight: 171.11 g/mol
• CAS No.: 138786-86-4

Description

methyl 4-nitro-1H-pyrazole-3-carboxylate is a versatile and high-value nitrogen-rich heterocyclic building block extensively used in medicinal chemistry and pharmaceutical research. This compound serves as a critical synthetic intermediate for the construction of more complex molecular architectures, particularly those targeting kinase inhibition. Its key reactive sites—the nitro group at the 4-position and the ester group at the 3-position—allow for sequential and selective functionalization. Researchers can perform nucleophilic aromatic substitution (SNAr) on the nitro group or reduction to an amine, providing a handle for further derivatization. Simultaneously, the methyl ester can be hydrolyzed to the corresponding carboxylic acid or subjected to other transformations, making it a pivotal scaffold for generating diverse compound libraries. Its primary research value lies in the development of novel therapeutic agents, where the pyrazole core is a privileged structure known to interact with a wide range of biological targets. This product is offered with high analytical purity and lot-to-lot consistency to ensure reliable and reproducible research outcomes in lead optimization and hit-to-lead campaigns.

Preparation Methods

Methyl Iodide in Acetone with Potassium Carbonate

A mixture of 4-nitro-1H-pyrazole-3-carboxylate (2.0 g, 11.7 mmol), methyl iodide (2.0 g, 14.0 mmol), and potassium carbonate (1.62 g, 11.7 mmol) in acetone (60 mL) is stirred at 30°C for 5 hours. Chromatographic purification yields two regioisomers:

• Methyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate (44% yield, Rf 0.43)

• Methyl 1-methyl-4-nitro-1H-pyrazole-5-carboxylate (28% yield, Rf 0.71).

Key Data:

• Yield: 44% (target isomer)

• Conditions: Acetone, K₂CO₃, 30°C, 5 h

• Characterization: $^1H$ NMR (CDCl₃) δ 3.99 (3H, s), 4.01 (3H, s), 8.13 (1H, s).

Esterification of 4-Nitro-1H-Pyrazole-3-Carboxylic Acid

Esterification using thionyl chloride (SOCl₂) or sulfuric acid in methanol provides an alternative pathway.

Thionyl Chloride in Methanol

A solution of 4-nitro-1H-pyrazole-3-carboxylic acid in methanol (20 mL) is treated with SOCl₂ (2.23 g, 18.7 mmol) at 0°C, followed by reflux for 2 hours. Evaporation yields the ester in 95% purity.

Key Data:

• Yield: 95%

• Conditions: MeOH, SOCl₂, 0°C → reflux, 2 h

• Characterization: $^1H$ NMR (400 MHz, CDCl₃) δ 11.63 (brs, 1H), 7.41 (s, 1H).

Sulfuric Acid in Methanol

Stirring 4-nitro-1H-pyrazole-3-carboxylic acid (1.00 g, 6.37 mmol) in methanol (20 mL) with concentrated H₂SO₄ (2 mL) at 65°C overnight yields the ester after silica gel purification.

Key Data:

• Yield: 95%

• Conditions: MeOH, H₂SO₄, 65°C, 16 h

Microwave-Assisted Alkylation

A microwave-assisted approach using cyanomethylenetributylphosphorane in toluene at 110°C for 30 minutes achieves partial methylation. However, this method yields only 31% of the desired product, making it less efficient than conventional approaches.

Key Data:

• Yield: 31%

• Conditions: Toluene, microwave, 110°C, 0.5 h

Comparative Analysis of Methods

Method	Yield	Conditions	Advantages	Limitations
Dimethyl sulfate in DMF	High	Mild temperature, scalable	High purity	Requires toxic dimethyl sulfate
Methyl iodide in acetone	44%	Regioselective	Separates isomers effectively	Moderate yield
Thionyl chloride	95%	Rapid, simple workup	High yield	Corrosive reagents
Microwave-assisted	31%	Fast reaction time	Energy-efficient	Low yield, specialized equipment required

Reaction Mechanisms and Optimization

Alkylation Mechanism

The base (e.g., K₂CO₃) deprotonates the carboxylic acid, enabling nucleophilic attack by the methylating agent (e.g., methyl iodide). Steric and electronic factors influence regioselectivity, favoring methylation at the 3-position over the 5-position.

Esterification Mechanism

Protonation of the carboxylic acid by H₂SO₄ or SOCl₂ activates the carbonyl group, facilitating nucleophilic substitution by methanol. SOCl₂ generates HCl gas, necessitating careful handling .

Chemical Reactions Analysis

Types of Reactions: Methyl 4-nitro-1H-pyrazole-3-carboxylate undergoes various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.

Substitution: The nitro group can be substituted with other functional groups through nucleophilic substitution reactions.

Hydrolysis: The ester group can be hydrolyzed to form the corresponding carboxylic acid.

Common Reagents and Conditions:

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Nucleophiles such as amines or thiols.

Hydrolysis: Acidic or basic conditions.

Major Products Formed:

Reduction: Methyl 4-amino-1H-pyrazole-3-carboxylate.

Substitution: Various substituted pyrazole derivatives.

Hydrolysis: 4-nitro-1H-pyrazole-3-carboxylic acid.

Scientific Research Applications

Chemistry

In the field of organic chemistry, methyl 4-nitro-1H-pyrazole-3-carboxylate serves as a crucial building block for synthesizing more complex heterocyclic compounds. It is involved in various chemical reactions, including:

• Reduction : The nitro group can be reduced to an amino group using hydrogen gas with a palladium catalyst.
• Substitution : The ester group can undergo nucleophilic substitution reactions.
• Cyclization : It can participate in cyclization reactions to form condensed heterocyclic systems .

Biology

This compound has been investigated for its potential as a precursor in synthesizing biologically active molecules. Its structural features allow it to interact with biological targets, making it valuable in drug discovery and development.

Medicine

This compound has been explored for its role in developing pharmaceutical agents, particularly as inhibitors of specific enzymes. Its mechanism of action involves interactions through functional groups that modulate biological pathways .

Industrial Applications

The compound is also utilized in the production of agrochemicals and dyes due to its reactivity and ability to form derivatives that exhibit desired properties for these applications .

Case Study 1: Synthesis of Pyrazolo[1,5-a]pyrimidines

A study demonstrated the utility of this compound in synthesizing pyrazolo[1,5-a]pyrimidines through cyclization reactions under acidic conditions. The resulting compounds showed promising biological activity, indicating potential therapeutic applications.

Case Study 2: Enzyme Inhibition

Research focused on the inhibition of specific enzymes related to cancer pathways utilized this compound as a lead compound. The study reported significant inhibition rates, suggesting further exploration for anticancer drug development.

Mechanism of Action

The mechanism of action of methyl 4-nitro-1H-pyrazole-3-carboxylate involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with biological molecules. These interactions can lead to the inhibition of enzymes or modulation of receptor activity, thereby exerting its biological effects .

Comparison with Similar Compounds

Structural and Physical Properties

The following table summarizes key structural and physical differences between methyl 4-nitro-1H-pyrazole-3-carboxylate and its analogs:

Compound Name (CAS)	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Boiling Point (°C)	Density (g/cm³)	Notable Hazards
This compound (138786-86-4)	C₅H₅N₃O₄	171.11	-NO₂ (C4), -COOCH₃ (C3), -H (N1)	363.2	1.5	Harmful by inhalation, skin contact
Ethyl 4-nitro-1H-pyrazole-3-carboxylate (55864-87-4)	C₆H₇N₃O₄	185.14	-NO₂ (C4), -COOCH₂CH₃ (C3), -H (N1)	~370 (estimated)	~1.4 (estimated)	Data unavailable
Methyl 1-(chloromethyl)-4-nitro-1H-pyrazole-3-carboxylate (1245823-46-4)	C₆H₆ClN₃O₄	219.58	-NO₂ (C4), -COOCH₃ (C3), -CH₂Cl (N1)	N/A	N/A	Likely toxic; reactive chloromethyl group
Methyl 1-hydroxy-4-nitro-1H-pyrazole-3-carboxylate (181585-85-3)	C₅H₅N₃O₅	187.11	-NO₂ (C4), -COOCH₃ (C3), -OH (N1)	N/A	N/A	Potential irritant due to -OH group
Ethyl 3-methyl-1H-pyrazole-4-carboxylate (85290-78-4)	C₇H₁₀N₂O₂	154.17	-CH₃ (C3), -COOCH₂CH₃ (C4), no -NO₂	N/A	N/A	Less reactive due to absence of -NO₂

Reactivity and Functional Group Influence

• Nitro Group Impact: The -NO₂ group at position 4 in the parent compound is a strong electron-withdrawing group, activating the pyrazole ring for electrophilic substitution reactions. Analogs lacking this group (e.g., ethyl 3-methyl-1H-pyrazole-4-carboxylate) exhibit reduced reactivity in such processes .
• Ester Group Variations : Replacing the methyl ester with ethyl (CAS 55864-87-4) increases lipophilicity and may slow hydrolysis rates due to steric hindrance .
• Substituent Effects at N1: The chloromethyl group in CAS 1245823-46-4 enables nucleophilic substitution, making it valuable for synthesizing alkylated derivatives .

Research Tools and Structural Analysis

Crystallographic studies of these compounds often employ SHELXL for refinement and OLEX2 for structure solution, as evidenced by their widespread use in small-molecule crystallography .

Biological Activity

Methyl 4-nitro-1H-pyrazole-3-carboxylate (MNPC) is a compound of significant interest in medicinal chemistry due to its diverse biological activities and potential therapeutic applications. This article delves into the biological activity of MNPC, focusing on its mechanisms of action, pharmacological effects, and relevant case studies.

MNPC has the molecular formula $C_5H_5N_3O_4$ and a molecular weight of approximately 171.11 g/mol. The structure features a pyrazole ring with a nitro group at the 4-position and a carboxylate ester at the 3-position, contributing to its reactivity and biological properties .

The biological activity of MNPC is primarily attributed to the presence of the nitro group, which enhances its reactivity. The compound can undergo reduction to form reactive intermediates that interact with various biological targets, including enzymes and receptors. This interaction can lead to the inhibition of specific enzymatic pathways or modulation of receptor activity, thereby exerting anti-inflammatory and analgesic effects .

Anti-inflammatory and Analgesic Properties

Research indicates that MNPC derivatives exhibit significant anti-inflammatory and analgesic activities. For instance, studies have shown that certain derivatives can inhibit cyclooxygenase (COX) enzymes, which play a crucial role in inflammation and pain signaling pathways .

Inhibition of Glycogen Synthase Kinase 3 (GSK3)

MNPC has been evaluated as a potential inhibitor of Glycogen Synthase Kinase 3 (GSK3), an important target in various diseases, including cancer and neurodegenerative disorders. In vitro studies demonstrated that MNPC derivatives could selectively inhibit GSK3 activity, leading to reduced cell proliferation in certain cancer cell lines . The following table summarizes findings related to GSK3 inhibition:

Compound	IC50 (µM)	Target	Cell Line
MNPC Derivative A	0.5	GSK3β	MRC5
MNPC Derivative B	0.8	GSK3β	BSF T. brucei
MNPC Derivative C	1.2	GSK3β	HsCDK2/cyclin A

Structure-Activity Relationship (SAR)

The biological activity of MNPC is influenced by structural modifications. The following compounds share structural similarities with MNPC:

Compound Name	Structure Features	Unique Aspects
4-Amino-1H-pyrazole-3-carboxylic acid	Contains an amino group instead of a nitro group	Potentially less reactive but may have different biological activities
1-Methyl-4-nitro-3-pyrazolecarboxylic acid	Methyl substitution at position one	May exhibit different solubility and reactivity
Ethyl 4-nitro-1H-pyrazole-3-carboxylate	Ethyl group instead of methyl	Alters lipophilicity and potential bioavailability

The unique combination of functional groups in MNPC enhances its reactivity compared to these similar compounds, making it a valuable intermediate in synthetic chemistry .

Case Studies

Several studies have investigated the biological effects of MNPC and its derivatives:

• Anti-cancer Activity : A study focused on the anti-cancer properties of MNPC derivatives showed promising results against various cancer cell lines, indicating potential for further development as therapeutic agents .
• Enzyme Inhibition : Research demonstrated that MNPC could inhibit specific kinases involved in cellular signaling pathways, providing insights into its mechanism as a drug candidate for diseases like Alzheimer's .

Q & A

Advanced Research Question

• DFT calculations: Model transition states and charge distribution to predict sites susceptible to nucleophilic attack (e.g., nitro group para to ester) .
• Molecular electrostatic potential (MEP) maps: Visualize electron-deficient regions (e.g., nitro group) to guide synthetic modifications.
• Docking studies: If targeting biological activity, simulate interactions with enzymes (e.g., nitroreductases) .
  Experimental validation via LC-MS monitors reaction pathways and byproduct formation .

How can researchers address discrepancies between theoretical and experimental spectral data for this compound?

Advanced Research Question
Discrepancies may arise from solvent effects, tautomerism, or crystal packing. Mitigation strategies:

• Solvent correction models: Include solvent parameters in computational simulations (e.g., IEFPCM in Gaussian) .
• Solid-state vs. solution-state comparisons: Compare X-ray (solid) and NMR (solution) data to identify conformational differences .
• Dynamic NMR: Probe tautomeric equilibria in solution, which DFT may not fully capture .